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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of C.I.

Disperse Orange 30 in supercritical carbon dioxide (scCO₂). The solubility of this azo dye is a

critical parameter in environmentally friendly dyeing processes for synthetic fibers like

polyester, offering a water-free alternative to conventional methods. Understanding the

solubility behavior under varying conditions of temperature and pressure is essential for

process optimization and industrial application. This document summarizes key quantitative

data, details common experimental protocols for solubility determination, and provides a visual

representation of a typical experimental workflow.

Quantitative Solubility Data
The solubility of Disperse Orange 30 in supercritical CO₂ is influenced by the temperature and

pressure of the system, which in turn affect the density of the CO₂. Generally, the solubility of

the dye increases with increasing pressure at a constant temperature.[1] The relationship

between temperature and solubility is more complex, but higher temperatures can also lead to

increased solubility.[2]

The following table summarizes the experimental conditions and solubility ranges for Disperse
Orange 30 in scCO₂ as reported in the literature.
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Temperature
(K)

Pressure
(MPa)

Mole Fraction
Solubility (x
10⁻⁶)

CO₂ Density
(g/cm³)

Reference

303.15 - 333.15 9.93 - 14.82 6.55 - 9.31 Not specified [1]

313 - 393 11 - 33 Not specified Not specified [3][4]

333.15 - 393.15 12 - 24 Not specified Not specified [4]

Experimental Protocols for Solubility Determination
The determination of dye solubility in supercritical fluids can be carried out using several

experimental methods. The most common approaches for Disperse Orange 30 are the static-

synthetic method and the closed-loop (batch) equilibrium method. A dynamic flow-through

method is also frequently employed for disperse dyes.

Static-Synthetic Method
The static-synthetic method involves introducing a known amount of the solute (Disperse
Orange 30) and the solvent (CO₂) into a high-pressure view cell of a known volume. The

temperature and pressure are then adjusted. The point at which the last solid particle of the dye

dissolves into the supercritical fluid is visually observed and recorded as the saturation point.

This method allows for the determination of the solid-fluid transition pressures at various

temperatures and overall compositions.[1]

Closed-Loop (Batch) Solid-Fluid Equilibrium Apparatus
In a closed-loop or batch method, a specific amount of the dye is placed in an equilibrium cell.

[3][4] Supercritical CO₂ is then charged into the cell, and the system is brought to the desired

temperature and pressure. The mixture is agitated for a sufficient time to ensure equilibrium is

reached. After equilibrium, the system is sampled to determine the concentration of the

dissolved dye. This can be done by expanding the sampled supercritical fluid phase and

collecting the precipitated dye for quantification, often using spectrophotometric methods.

Dynamic Flow-Through Method
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The dynamic flow-through method involves continuously passing supercritical CO₂ through a

bed of the solid dye at a constant temperature and pressure. The CO₂, now saturated with the

dye, is then depressurized, causing the dye to precipitate in a collection vessel. The amount of

precipitated dye is measured, and the volume of CO₂ used is determined. This allows for the

calculation of the dye's solubility. In-situ concentration measurements can also be performed

using techniques like UV/Vis spectroscopy by incorporating a high-pressure optical cell in the

flow path.[5]

Experimental Workflow Visualization
The following diagram illustrates a generalized experimental workflow for determining the

solubility of a disperse dye in supercritical CO₂ using a dynamic flow-through method with

spectroscopic analysis.
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Dynamic flow-through solubility measurement workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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